Cas no 4203-77-4 (Vat Red 13)

• Product Name: Vat Red 13
• CAS No: 4203-77-4
• MF: C₃₂H₂₂N₄O₂
• MW: 494.54268693924
• CID: 44837
• Update Time: 2024-01-23

Vat Red 13 Chemical and Physical Properties

Names and Identifiers

• Vat Red 13
• Carbanthrene Red G 2B
• 1,1'-Diaethyl-1H,1'H-[3,3']bi[dibenz[cd,g]indazolyl]-6,6'-dion
• 1,1'-diethyl[3,3'-bianthra(1,9-cd)pyrazole]-6,6'(1H,1'H)-dione
• 1,1'-diethyl-1H,1'H-[3,3']bi[dibenz[cd,g]indazolyl]-6,6'-dione
• Ahcovat Rubine R
• Cibanone Red 6B
• Fenanthren Rubine R
• Indanthren Rubine R
• Indanthrene Rubine R
• Nihonthrene Red BB
• Pigment Red 195
• Ponsol Red 2B
• Ponsol Red 2BD
• Tinon Red 6B
• 1,1'-Diethyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(1H,1'H)-dione
• C.I. 70320
• C.I. Vat Red 13
• Vat red 13 (C.I. 70320)
• Rubine 6B
• C.I.Pigment Red 195
• 3,3-Bianthra1,9-cdpyrazole-6,6(1H,1H)-dione, 1,1-diethyl-

• Inchi： 1S/C32H22N4O2/c1-3-35-29-19-9-5-7-11-21(19)31(37)23-15-13-17(27(33-35)25(23)29)18-14-16-24-26-28(18)34-36(4-2)30(26)20-10-6-8-12-22(20)32(24)38/h5-16H,3-4H2,1-2H3
• InChI Key： ARCAURIQGNHJJN-UHFFFAOYSA-N
• SMILES： N1(CC)C2C3=C(C=CC=C3)C(=O)C3C=2C(C(C2C4C5C(C(=O)C6=C(C=5N(CC)N=4)C=CC=C6)=CC=2)=CC=3)=N1

Computed Properties

• Exact Mass: 494.17400
• Monoisotopic Mass: 494.174276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8

Experimental Properties

• Density: 1.44
• Boiling Point: 587.58°C (rough estimate)
• Flash Point: 460.7°C
• Refractive Index: 1.6000 (estimate)
• PSA: 69.78000
• LogP: 6.30160
• pka: -1.60±0.20(Predicted)